2,2-diphenyl-N-(2-phenylpropyl)acetamide
Overview
Description
2,2-diphenyl-N-(2-phenylpropyl)acetamide, also known as DPA, is a chemical compound that belongs to the class of organic compounds called acetamides. This compound has gained attention in scientific research due to its potential use as a drug in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 2,2-diphenyl-N-(2-phenylpropyl)acetamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of enzymes involved in cancer cell growth and promoting the clearance of toxic proteins in the brain.
Biochemical and Physiological Effects
Studies have shown that 2,2-diphenyl-N-(2-phenylpropyl)acetamide can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of cancer cells, and reduce the production of inflammatory molecules. In animal models of Alzheimer's and Parkinson's disease, 2,2-diphenyl-N-(2-phenylpropyl)acetamide has been shown to improve cognitive function, reduce the accumulation of toxic proteins in the brain, and protect against neuronal damage.
Advantages and Limitations for Lab Experiments
2,2-diphenyl-N-(2-phenylpropyl)acetamide has several advantages for lab experiments, including its low toxicity, ease of synthesis, and stability in solution. However, 2,2-diphenyl-N-(2-phenylpropyl)acetamide has some limitations, including its poor solubility in water and limited bioavailability.
Future Directions
Future research on 2,2-diphenyl-N-(2-phenylpropyl)acetamide could focus on improving its bioavailability and exploring its potential use in the treatment of other diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further studies could investigate the mechanism of action of 2,2-diphenyl-N-(2-phenylpropyl)acetamide and its potential interactions with other drugs.
Synthesis Methods
2,2-diphenyl-N-(2-phenylpropyl)acetamide can be synthesized by reacting 2-phenylpropylamine with benzophenone in the presence of a reducing agent such as sodium borohydride. The reaction results in the formation of 2,2-diphenyl-N-(2-phenylpropyl)acetamide as a white crystalline solid.
Scientific Research Applications
2,2-diphenyl-N-(2-phenylpropyl)acetamide has been studied for its potential use as a drug in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that 2,2-diphenyl-N-(2-phenylpropyl)acetamide has anti-cancer properties and can inhibit the growth of cancer cells. Additionally, 2,2-diphenyl-N-(2-phenylpropyl)acetamide has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2,2-diphenyl-N-(2-phenylpropyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO/c1-18(19-11-5-2-6-12-19)17-24-23(25)22(20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16,18,22H,17H2,1H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWXYVSDVNOUEMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 4-{5-bromo-2-[(4-fluorobenzyl)oxy]phenyl}-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate](/img/structure/B5086199.png)
![N-(2,5-dimethylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide](/img/structure/B5086200.png)
![5-[4-(2-hydroxyethyl)-1-piperazinyl]-1,1-diphenyl-3-pentyn-1-ol dihydrochloride](/img/structure/B5086206.png)
![ethyl 4-{[2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1-piperazinecarboxylate](/img/structure/B5086220.png)
![N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-methylphenyl)ethanediamide](/img/structure/B5086230.png)
![3-methoxy-N-(4-methylbenzyl)-4-[(4-methylbenzyl)oxy]benzenecarbothioamide](/img/structure/B5086262.png)
![N-(4-chlorobenzyl)-N-[3-(dimethylamino)propyl]-N',N'-dimethyl-1,3-propanediamine oxalate](/img/structure/B5086276.png)
![3-[4-(4-fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-4(3H)-quinazolinone](/img/structure/B5086285.png)